Cas no 921518-65-2 (N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 921518-65-2
• Molecular Formula: C₁₆H₁₆N₂OS₂
• Molecular Weight: 316.441040992737
• CID: 5944141
• PubChem ID: 44919362

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide Properties

Names and Identifiers

• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide
• AKOS016451330
• F2245-0093
• 921518-65-2
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-thiophen-2-ylacetamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(thiophen-2-yl)acetamide

• InChIKey： AUPOVXHOTGILPG-UHFFFAOYSA-N
• Inchi： 1S/C16H16N2OS2/c1-10-4-5-12-13(9-17)16(21-14(12)7-10)18-15(19)8-11-3-2-6-20-11/h2-3,6,10H,4-5,7-8H2,1H3,(H,18,19)
• SMILES： S1C(=C(C#N)C2=C1CC(C)CC2)NC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 316.07
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 316.07
• Heavy Atom Count: 21
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 109A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides